(E)-ethyl 4-(4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H23N3O5S2/c1-2-26-18(25)21-10-8-20(9-11-21)16(23)6-3-7-22-17(24)15(29-19(22)28)13-14-5-4-12-27-14/h4-5,12-13H,2-3,6-11H2,1H3/b15-13+
• InChI Key: HXGVYSQOWBPSJK-FYWRMAATSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CCCN2C(=O)C(=CC3=CC=CO3)SC2=S
• Isomeric SMILES: CCOC(=O)N1CCN(CC1)C(=O)CCCN2C(=O)/C(=C\C3=CC=CO3)/SC2=S
• Molecular Formula: C19H23N3O5S2
• Molecular Weight: 437.5 g/mol

Description

(E)-ethyl 4-(4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C19H23N3O5S2 and its molecular weight is 437.53. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Research by Başoğlu et al. (2013) explored the synthesis of various compounds, including derivatives related to the compound , through microwave-assisted synthesis. These compounds were investigated for antimicrobial, antilipase, and antiurease activities, revealing moderate to good antimicrobial activity against tested microorganisms, with some displaying antiurease and antilipase activities (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Anticancer and Antiangiogenic Effects

Chandrappa et al. (2010) synthesized novel thioxothiazolidin-4-one derivatives showing significant anticancer and antiangiogenic effects in vivo against transplantable mouse tumors. These findings suggest that derivatives of the compound could be potential candidates for anticancer therapy, capable of inhibiting tumor angiogenesis and tumor cell proliferation (Chandrappa, Chandru, Sharada, Vinaya, Ananda Kumar, Thimmegowda, Nagegowda, Karuna Kumar, & Rangappa, 2010).

Antimicrobial Activities of Azole Derivatives

Another study by Başoğlu et al. (2013) on azole derivatives, starting from furan-2-carbohydrazide, highlighted the antimicrobial potential of these compounds. Some synthesized compounds showed activity against tested microorganisms, indicating the usefulness of such derivatives in developing new antimicrobial agents (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).

Piperazine and Piperidine Derivatives as Adenosine A2A Receptor Inverse Agonists

Varano et al. (2020) discussed the synthesis and biological evaluation of piperazine- and piperidine-containing thiazolo[5,4-d]pyrimidine derivatives as human A2A adenosine receptor antagonists/inverse agonists. These compounds showed promising binding affinity and inverse agonist potency, suggesting potential therapeutic applications in neurodegenerative disorders and cancer treatment (Varano, Catarzi, Vigiani, Vincenzi, Pasquini, Varani, & Colotta, 2020).